Cas no 1404194-80-4 (2-Fluoro-6-(trichloromethoxy)benzonitrile)

2-Fluoro-6-(trichloromethoxy)benzonitrile structure
1404194-80-4 structure
Product Name:2-Fluoro-6-(trichloromethoxy)benzonitrile
CAS No:1404194-80-4
MF:C8H3Cl3FNO
MW:254.472922563553
CID:4698785
Update Time:2023-08-15

2-Fluoro-6-(trichloromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-6-(trichloromethoxy)benzonitrile
    • 2-Fluoro-6-(trichloromethoxy)benzonitrile
    • Inchi: 1S/C8H3Cl3FNO/c9-8(10,11)14-7-3-1-2-6(12)5(7)4-13/h1-3H
    • InChI Key: YYEZRWWIJAUPRL-UHFFFAOYSA-N
    • SMILES: ClC(OC1C=CC=C(C=1C#N)F)(Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Topological Polar Surface Area: 33
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